Cas no 2640944-01-8 (2-methyl-N-(3,4,5-trimethoxyphenyl)imidazo[1,2-b]pyridazine-6-carboxamide)

• Product Name: 2-methyl-N-(3,4,5-trimethoxyphenyl)imidazo[1,2-b]pyridazine-6-carboxamide
• CAS No: 2640944-01-8
• MF: C₁₇H₁₈N₄O₄
• MW: 342.349223613739
• CID: 5317552
• PubChem ID: 155799296
• Update Time: 2025-10-29

2-methyl-N-(3,4,5-trimethoxyphenyl)imidazo[1,2-b]pyridazine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-N-(3,4,5-trimethoxyphenyl)imidazo[1,2-b]pyridazine-6-carboxamide
• 2640944-01-8
• AKOS040730213
• F6789-1679
• 2-methyl-N-(3,4,5-trimethoxyphenyl)imidazo[1,2-b]pyridazine-6-carboxamide

• Inchi： 1S/C17H18N4O4/c1-10-9-21-15(18-10)6-5-12(20-21)17(22)19-11-7-13(23-2)16(25-4)14(8-11)24-3/h5-9H,1-4H3,(H,19,22)
• InChI Key： RDTNRUYIADDPAP-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=C(C=C1OC)NC(C1C=CC2=NC(C)=CN2N=1)=O)OC

Computed Properties

• Exact Mass: 342.13280507g/mol
• Monoisotopic Mass: 342.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.69±0.70(Predicted)

Additional information on 2-methyl-N-(3,4,5-trimethoxyphenyl)imidazo[1,2-b]pyridazine-6-carboxamide

2-Methyl-N-(3,4,5-Trimethoxyphenyl)Imidazo[1,2-b]Pyridazine-6-Carboxamide (CAS No. 2640944-01-8)

The compound 2-methyl-N-(3,4,5-trimethoxyphenyl)imidazo[1,2-b]pyridazine-6-carboxamide (CAS No. 2640944-01-8) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of imidazo[1,2-b]pyridazines, which are known for their unique structural features and versatile chemical properties. The presence of the trimethoxyphenyl group and the carboxamide functional group further enhances its reactivity and applicability in diverse chemical reactions and biological systems.

Recent studies have highlighted the importance of imidazo[1,2-b]pyridazines in drug discovery and development. These heterocyclic compounds exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The trimethoxyphenyl substituent in this compound contributes to its enhanced solubility and bioavailability, making it a promising candidate for pharmacological applications. Additionally, the carboxamide group plays a crucial role in modulating the compound's interactions with biological targets, such as enzymes and receptors.

One of the most intriguing aspects of this compound is its ability to participate in various supramolecular interactions, including hydrogen bonding and π-π stacking. These interactions are critical in determining the compound's stability and reactivity under different conditions. Recent research has demonstrated that 2-methyl-N-(3,4,5-trimethoxyphenyl)imidazo[1,2-b]pyridazine-6-carboxamide can form stable complexes with metal ions, suggesting its potential use in coordination chemistry and catalysis.

In terms of synthetic chemistry, the synthesis of this compound involves a series of intricate reaction steps that require precise control over reaction conditions. The incorporation of the trimethoxyphenyl group is achieved through a nucleophilic aromatic substitution reaction, while the formation of the carboxamide group involves a carefully designed amide bond formation process. These synthetic strategies not only highlight the complexity of constructing such molecules but also underscore the importance of understanding reaction mechanisms in organic chemistry.

The structural uniqueness of this compound also makes it an ideal candidate for studying non-covalent interactions in crystal engineering. X-ray crystallography studies have revealed that this compound forms a three-dimensional network through hydrogen bonds and van der Waals forces. Such insights into molecular packing are invaluable for designing materials with specific physical properties, such as high thermal stability or electrical conductivity.

Moreover, computational studies have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the imidazo[1,2-b]pyridazine core exhibits significant electron-deficient character due to the conjugation between nitrogen atoms and adjacent carbons. This electronic property makes it an excellent candidate for participating in electrophilic aromatic substitution reactions and other redox processes.

In conclusion, 2-methyl-N-(3,4,5-trimethoxyphenyl)imidazo[1,2-b]pyridazine-6-carboxamide (CAS No. 2640944-01-8) is a multifaceted compound with immense potential across various domains of chemical research. Its unique structure enables it to participate in diverse chemical reactions and biological interactions while offering opportunities for innovative applications in drug design and materials science.